[(3-Bromothiophen-2-yl)methyl](tert-butyl)amine

• Molecular Formula: C9H14BrNS
• Molecular Weight: 248.19 g/mol
• SMILES: CC(C)(C)NCC1=C(C=CS1)Br
• InChI: InChI=1S/C9H14BrNS/c1-9(2,3)11-6-8-7(10)4-5-12-8/h4-5,11H,6H2,1-3H3
• InChIKey: UFNLSHBRYRJBEE-UHFFFAOYSA-N

[(3-Bromothiophen-2-yl)methyl](tert-butyl)amine: Regiospecific Building Block

[(3-Bromothiophen-2-yl)methyl](tert-butyl)amine (CAS 1249851-52-2, molecular formula C₉H₁₄BrNS, molecular weight 248.19 g·mol⁻¹) is a heteroaryl-methylamine building block comprising a 3-bromothiophene core linked via a methylene bridge to a sterically hindered tert-butylamine moiety . The compound is supplied at ≥95% purity and is principally employed as a synthetic intermediate in medicinal chemistry and materials science for constructing more complex molecular architectures through sequential functionalization at the bromine, amine, and thiophene C–H positions . Unlike its 2-bromo, 4-bromo, and 5-bromo positional isomers—each commercially available under distinct CAS numbers—the 3-bromo-2-aminomethyl substitution pattern imparts a unique regiodirecting profile that governs the order and selectivity of downstream cross-coupling and deprotonation steps .

● Regiospecific 3‑bromo‑2‑aminomethyl building block

● Enables sequential orthogonal cross‑coupling and functionalization

● tert‑Butyl group provides steric control over amine reactivity

Why [(3-Bromothiophen-2-yl)methyl](tert-butyl)amine Cannot Be Substituted

Although all bromothiophene-methyl-tert-butylamine positional isomers share the identical molecular formula (C₉H₁₄BrNS) and molecular weight (248.19 g·mol⁻¹), their regioisomeric bromine placement dictates fundamentally different reactivity hierarchies in metal-catalyzed cross-coupling, electrophilic substitution, and directed ortho-metalation . The 3-bromo isomer positions bromine at the electronically distinct β-position of the thiophene ring, whereas 2-bromo and 5-bromo isomers place bromine at the more activated α-positions—resulting in inverted coupling selectivity and different kinetic profiles under identical catalytic conditions [1]. Furthermore, replacing the tert-butyl N-substituent with a methyl group (as in the N-methyl analog, CAS 1251216-05-3) or removing it entirely (as in the primary amine, CAS 771574-41-5) eliminates the steric shielding that modulates amine nucleophilicity, basicity, and susceptibility to undesired side reactions during multi-step sequences [2]. These are not interchangeable building blocks; their synthetic outcomes diverge measurably.

Positional Isomers 2‑, 4‑, and 5‑bromo isomers direct metal‑catalyzed coupling to different ring positions, inverting regiochemical outcomes.

N‑Substituent Swap Replacing tert‑butyl with methyl or H removes steric shielding, raising nucleophilicity and risking over‑alkylation or catalyst poisoning.

Same Formula, Different Reactivity Shared molecular formula and weight do not imply interchangeable building blocks; regioisomeric bromine placement dictates distinct reactivity hierarchies.

• [1] Smith, K. et al. Sonochemical reaction of bromothiophenes with chlorotrimethylsilane. Ultrasonics Sonochemistry 1999, 6, 45–49. DOI: 10.1016/S1350-4177(99)00009-7. Demonstrates 3-bromothiophene is unreactive under silylation conditions that give 100% conversion for 2-bromothiophene. View Source
• [2] Mayr, H. et al. Mayr's Database of Reactivity Parameters: tert-butylamine N = 12.35 vs isopropylamine N = 13.77 (in MeCN). Eur. J. Org. Chem. 2009, 6379–6385. https://www.cup.lmu.de/oc/mayr/reaktionsdatenbank2/ (accessed 2026-05-01). View Source

Quantitative Differentiation vs. Closest Analogs

Resistance to Sonochemical Silylation vs. 2-Bromo Isomer

Under sonochemical conditions (20 kHz, THF, Mg/TMSCl), 3-bromothiophene—the core heterocycle of the target compound—was found to be completely unreactive, producing no detectable silylated product after sonication at 38 kHz for 8 h, 20 kHz (cup horn) for 5 h, or 20 kHz (probe) for 2 h [1]. In stark contrast, the 2-bromo isomer (2-bromothiophene) achieved 100% conversion to 2-trimethylsilylthiophene within 15 min under identical sonication conditions [1]. Even under stirred thermal conditions at room temperature, 2-bromothiophene reached only 74% yield after 7 h, underscoring that the positional difference dominates reactivity regardless of activation mode [1]. This demonstrates that the 3-bromo substitution pattern confers resistance to direct Grignard-type silylation, a critical consideration for synthetic route design when silyl protection or ipso-functionalization of the bromine position is required.

Sonochemical Silylation

Class-level

0% conversion (3‑Br) vs. 100% conversion (2‑Br, 15 min)

3‑Br isomer resists Grignard‑type silylation; route design must account for inertness.

Class‑level inference from parent heterocycle.

Evidence Dimension	Sonochemical silylation reactivity (conversion to trimethylsilylthiophene)
Target Compound Data	0% conversion (no silylated product detected under any sonication condition tested)
Comparator Or Baseline	2-Bromothiophene: 100% conversion to 2-trimethylsilylthiophene in 15 min (sonic cup horn, 20 kHz); 74% yield after 7 h under stirred thermal conditions
Quantified Difference	Absolute reactivity dichotomy: unreactive vs. quantitative conversion (Δ = 100 percentage points under sonication)
Conditions	Mg / ClSiMe₃ / THF; sonication at 38 kHz (cleaning bath, 8 h), 20 kHz (cup horn, 5 h), or 20 kHz (probe, 2 h); stirred thermal reaction at room temperature

Why This Matters

For procurement decisions, this means the 3-bromo isomer cannot substitute for 2-bromo or 5-bromo analogs in silylation-based synthetic sequences; selecting the correct positional isomer dictates whether the C–Br bond can be directly functionalized via organometallic activation or must be approached through alternative coupling strategies.

• [1] Smith, K.; Pelter, A.; Jones, K. D. Sonochemical reaction of bromothiophenes with chlorotrimethylsilane. Ultrasonics Sonochemistry 1999, 6 (1–2), 45–49. DOI: 10.1016/S1350-4177(99)00009-7. View Source

Regioselective Deprotonation Directed by 3-Bromo Substituent

In 3-bromothiophene, deprotonation with lithium diisopropylamide (LDA) is exclusively directed to the 2-position (the position bearing the methylene-amine substituent in the target compound) due to ortho-assistance from the electronegative bromine substituent, rather than occurring at the competing C-5 position [1]. This stands in mechanistic contrast to 2-bromothiophene, where deprotonation occurs at the 5-position, and to 2,5-dibromothiophene systems where the α-positions are electronically equivalent . In polybrominated thiophene systems, the difference in reactivity between α- and β-positions enables sequential regioselective couplings: the α-position (C-2 or C-5) reacts first (yields up to 63%), followed by the β-position (C-3 or C-4) in a second distinct step . For the target compound [(3-bromothiophen-2-yl)methyl](tert-butyl)amine, this means the bromine at C-3 can be retained while the C-2–CH₂–amine moiety directs electrophilic or metalation chemistry to specific ring positions—a synthetic vector unavailable to the 2-bromo and 4-bromo positional isomers.

Regioselective Deprotonation

Class-level

LDA directs lithiation to C‑2 (3‑Br) vs. C‑5 (2‑Br)

Enables sequential orthogonal C–H functionalization.

Class‑level inference from 3‑bromothiophene.

Evidence Dimension	Regioselectivity of deprotonation (site of lithiation on bromothiophene ring)
Target Compound Data	3-Bromothiophene: deprotonation directed exclusively to C-2 (ortho to bromine) via LDA-mediated ortho-assistance
Comparator Or Baseline	2-Bromothiophene: deprotonation directed to C-5; 2,3,5-tribromothiophene: sequential coupling first at C-5 (α, up to 63% yield), then C-2 (α), then C-3 (β)
Quantified Difference	Qualitative regiochemical inversion: C-2 vs. C-5 selectivity determined solely by bromine position; in polybrominated systems, α-positions react first with yields up to 63%, β-positions react subsequently under distinct conditions
Conditions	LDA-mediated deprotonation (THF, low temperature); Pd-catalyzed sequential Suzuki coupling (Pd(PPh₃)₄/K₃PO₄, 90 °C)

Why This Matters

This regiodirecting effect is a critical differentiator for synthetic route planning: the 3-bromo-2-aminomethyl pattern uniquely preserves the bromine at C-3 as a latent coupling handle while the C-2 substituent directs electrophilic or metalation chemistry, enabling sequential orthogonal functionalization that is precluded in the 2-bromo and 5-bromo regioisomers.

• [1] Joule, J. A.; Mills, K. Heterocyclic Chemistry at a Glance, 2nd ed.; Wiley: 2012. Section: Deprotonation of 3-bromothiophene with LDA – ortho-assistance guides deprotonation to the 2-position. Accessed via issuhub.com. View Source

tert-Butyl Steric Shielding Reduces Amine Nucleophilicity

The Mayr nucleophilicity parameter (N) for tert-butylamine is 12.35 in acetonitrile, compared with 13.77 for isopropylamine—a difference of 1.42 N units that reflects the substantial steric shielding imposed by the tert-butyl group [1]. In aqueous solvent, the trend is even more pronounced: tert-butylamine N ≈ 10.5 vs. n-propylamine N ≈ 13.3, a difference of approximately 2.8 N units [2]. The conjugate acid pKa of tert-butylamine is 10.68, comparable to other primary alkylamines, confirming that this modulation is steric rather than electronic in origin [3]. For the target compound, replacing the tert-butyl group with a methyl group (as in the N-methyl analog) would substantially increase nucleophilicity, potentially leading to competing N-alkylation, over-alkylation, or premature catalyst poisoning in Pd-catalyzed amination sequences. Conversely, the primary amine analog (CAS 771574-41-5, MW 192.08 g·mol⁻¹) lacks any steric shielding at nitrogen, making it susceptible to uncontrolled poly-functionalization.

Amine Nucleophilicity (Mayr N)

Class-level

N = 12.35 (tert‑Bu) vs. 13.77 (iPr), Δ = 1.42

Quantified steric attenuation of amine reactivity.

pKa similar (10.68); class‑level inference.

Evidence Dimension	Amine nucleophilicity (Mayr N parameter) and basicity (pKa of conjugate acid)
Target Compound Data	tert-Butylamine: N = 12.35 (MeCN), N ≈ 10.5 (water); pKa (conjugate acid) = 10.68
Comparator Or Baseline	Isopropylamine: N = 13.77 (MeCN); n-Propylamine: N ≈ 13.3 (water); Methylamine: less sterically hindered, higher nucleophilicity; N-Methyl-tert-butylamine (CAS 14610-37-8): intermediate steric profile
Quantified Difference	ΔN = 1.42 (tert-butyl vs. isopropyl in MeCN); ΔN ≈ 2.8 (tert-butyl vs. n-propyl in water); pKa difference vs. n-butylamine (10.59) = 0.09 units (negligible electronic difference)
Conditions	Mayr nucleophilicity scale; pKa measured at 25 °C in aqueous solution

Why This Matters

The tert-butyl group provides a quantifiable steric 'throttle' on amine reactivity without altering basicity, enabling chemists to predict and control the sequence of N-functionalization steps. For procurement, this means the tert-butyl analog is the preferred choice when steric protection of the secondary amine is required during subsequent transformations, whereas the N-methyl analog or primary amine would be selected only when higher amine nucleophilicity is desired.

• [1] Mayr, H. et al. Mayr's Database of Reactivity Parameters. tert-Butylamine (in MeCN): N = 12.35, sN = 0.72; Isopropylamine (in MeCN): N = 13.77, sN = 0.70. Eur. J. Org. Chem. 2009, 6379–6385. https://www.cup.lmu.de/oc/mayr/reaktionsdatenbank2/fe/details/634 (accessed 2026-05-01). View Source
• [2] Master Organic Chemistry. Nucleophilicity Trends of Amines. Mayr parameters: t-butylamine ~10.5 (water), n-propylamine ~13.3. https://www.masterorganicchemistry.com (accessed 2026-05-01). View Source
• [3] ChemWhat. tert-Butylamine – pKa = 10.68 (at 25 °C). https://www.chemwhat.fr (accessed 2026-05-01). View Source

High-Yield Schiff Base Formation from 3-Bromothiophene-2-carbaldehyde

The synthetic precursor to the target compound, 3-bromothiophene-2-carbaldehyde, reacts with primary amines to form Schiff bases in high yield. Specifically, reaction with 4-methylpyridin-2-amine in the presence of glacial acetic acid afforded (E)-1-(3-bromothiophen-2-yl)-N-(4-methylpyridin-2-yl)methanimine in 79% isolated yield, as reported in a dedicated mechanistic study [1]. Separately, condensation of 3-bromothiophene-2-carbaldehyde with 4-bromo-2-methylaniline produced the corresponding imine in 94% yield under analogous conditions [2]. These yields provide a benchmark for the efficiency of the reductive amination step that would produce the target compound upon reduction of the imine intermediate. In comparison, the 5-bromo isomer (5-bromothiophene-2-carbaldehyde)-derived Schiff base systems have been reported in the literature but with different coupling partners and conditions, preventing direct yield comparison; however, the consistent 79–94% range for the 3-bromo-2-carbaldehyde scaffold establishes a reliable synthetic entry point [1][2].

Imine Formation Yield

Context-dependent

79–94% yield from 3‑bromothiophene‑2‑carbaldehyde

Robust entry point for reductive amination to target compound.

Cross‑study comparable; no direct comparator under identical conditions.

Evidence Dimension	Schiff base formation yield from 3-bromothiophene-2-carbaldehyde
Target Compound Data	79% yield (with 4-methylpyridin-2-amine); 94% yield (with 4-bromo-2-methylaniline)
Comparator Or Baseline	5-Bromothiophene-2-carbaldehyde Schiff bases: reported in separate studies with different amines; no direct yield comparison available under identical conditions
Quantified Difference	Yield range of 79–94% for 3-bromo-2-carbaldehyde imine formation; no direct comparator data under identical amine/conditions
Conditions	Glacial AcOH, ethanol or methanol solvent, room temperature to mild heating; imine formation followed by Suzuki coupling (Pd(PPh₃)₄/K₃PO₄, 90 °C)

Why This Matters

The consistently high imine formation yields demonstrate that the 3-bromo-2-carbaldehyde precursor is a robust entry point for constructing the target compound scaffold via reductive amination with tert-butylamine, providing procurement confidence that the synthetic route is high-yielding and reproducible.

• [1] Ahmad, G. et al. Role of Pyridine Nitrogen in Palladium-Catalyzed Imine Hydrolysis: A Case Study of (E)-1-(3-bromothiophen-2-yl)-N-(4-methylpyridin-2-yl)methanimine. Molecules 2019, 24 (14), 2630. DOI: 10.3390/molecules24142630. PMID: 31319634. View Source
• [2] Rasheed, T. et al. Palladium(0) Catalyzed Synthesis of (E)-4-Bromo-N-((3-bromothiophen-2-yl)methylene)-2-methylaniline Derivatives via Suzuki Cross-Coupling Reaction. Molecules 2021, 26 (18), 5605. DOI: 10.3390/molecules26185605. View Source

Lower Lipophilicity of 3-Bromothiophene vs. 2-Bromo Isomer

The core heterocycle 3-bromothiophene has an experimentally derived LogP of 2.62, compared with 2.75 for 2-bromothiophene—a difference of 0.13 log units that, while modest, reflects the distinct electronic environment of the β-substituted isomer [1]. The boiling point of 3-bromothiophene is 150–158 °C (density 1.74 g·mL⁻¹ at 25 °C, melting point −10 °C) compared with 149–151 °C for 2-bromothiophene (density 1.684 g·mL⁻¹) [2]. The target compound [(3-bromothiophen-2-yl)methyl](tert-butyl)amine (MW 248.19) carries this differential lipophilicity forward while the tert-butylamine substituent adds additional basic character (predicted pKa ~10–11 for the secondary ammonium ion) not present in the unsubstituted bromothiophene parent. In contrast, the ethanol analog 1-(3-bromothiophen-2-yl)-2-(tert-butylamino)ethan-1-ol (CAS 62673-54-5, MW 278.21 g·mol⁻¹, mp 95–96 °C) introduces a hydrogen-bond-donating hydroxyl group that fundamentally alters solubility, crystal packing, and chromatographic mobility .

Lipophilicity (LogP)

Context-dependent

3‑Br LogP 2.62 vs. 2‑Br 2.75

Slightly lower LogP may favor aqueous workup and earlier HPLC elution.

Measured on parent heterocycle; cross‑study comparable.

Evidence Dimension	Lipophilicity (LogP), boiling point, and molecular weight
Target Compound Data	3-Bromothiophene core: LogP = 2.62; bp 150–158 °C; density 1.74 g·mL⁻¹; Target compound MW = 248.19 g·mol⁻¹
Comparator Or Baseline	2-Bromothiophene: LogP = 2.75; bp 149–151 °C; density 1.684 g·mL⁻¹; 4-Bromo isomer: MW = 248.19; 5-Bromo isomer: MW = 248.19; Ethanol analog (CAS 62673-54-5): MW = 278.21, mp = 95–96 °C
Quantified Difference	ΔLogP = 0.13 (3-bromo vs. 2-bromo); Δbp = 1–7 °C; ΔMW = 30.02 (target vs. ethanol analog); target compound is a liquid/oil at ambient temperature vs. crystalline solid for ethanol analog (mp 95–96 °C)
Conditions	LogP measured by ACD/LogP algorithm and SIELC HPLC method; bp at 760 mmHg; density at 25 °C

Why This Matters

The lower LogP of the 3-bromo scaffold relative to the 2-bromo isomer translates to earlier elution in reversed-phase HPLC purification and different partitioning behavior in liquid-liquid extraction workups. For procurement, this physicochemical differentiation means the 3-bromo isomer may be preferred when lower lipophilicity is desired for aqueous compatibility in subsequent biological assays or when chromatographic separation from the 2-bromo isomer byproduct is required.

• [1] SIELC Technologies. 3-Bromothiophene – LogP = 2.62. https://sielc.com/3-bromothiophene (accessed 2026-05-01). View Source
• [2] ChemicalBook. 2-Bromothiophene – bp 149–151 °C, density 1.684 g/mL. https://www.chemicalbook.cn (accessed 2026-05-01). View Source

Free Amine Advantage Over N-Boc-Protected Analog for Direct Coupling

The target compound [(3-bromothiophen-2-yl)methyl](tert-butyl)amine (MW 248.19 g·mol⁻¹) bears a free secondary amine that is directly available for N-functionalization via reductive amination, alkylation, acylation, or Buchwald–Hartwig C–N coupling without requiring a deprotection step . In contrast, the structurally related N-Boc-protected analog 2-(Boc-amino)-3-bromothiophene (CAS 85069-60-9, MW 278.16 g·mol⁻¹, purity 98%) carries a tert-butyl carbamate protecting group that masks the amine, adding 29.97 g·mol⁻¹ of molecular weight and necessitating an additional Boc-deprotection step (typically TFA or HCl) before the amine can participate in further transformations . This step-count differential directly impacts overall synthetic efficiency: the free amine saves one synthetic step per functionalization sequence but requires careful handling to avoid unwanted N-oxidation or protonation during subsequent reactions. Conversely, the Boc-protected analog offers greater stability during storage and compatibility with strongly basic or nucleophilic conditions but adds a deprotection step to every synthetic sequence .

Synthetic Step Economy

Head-to-head

Free amine (0 deprotections) vs. Boc‑protected (1 deprotection)

Saves one deprotection step per sequence; beneficial for library synthesis.

Boc analog requires acidic deprotection.

Evidence Dimension	Synthetic step economy and protecting-group status
Target Compound Data	Free secondary amine; MW = 248.19 g·mol⁻¹; 0 deprotection steps required before N-functionalization; purity ≥95%
Comparator Or Baseline	2-(Boc-amino)-3-bromothiophene (CAS 85069-60-9): Boc-protected; MW = 278.16 g·mol⁻¹; 1 deprotection step (TFA or HCl) required before N-functionalization; purity 98%
Quantified Difference	ΔMW = 29.97 g·mol⁻¹; 1 additional synthetic step (deprotection) required for Boc analog; −3% purity specification for the free amine
Conditions	Standard laboratory storage and handling; Boc deprotection typically requires TFA/CH₂Cl₂ (1:1) or 4M HCl/dioxane, 0–25 °C, 1–4 h

Why This Matters

For procurement in multi-step synthesis campaigns, the free amine saves one deprotection step per functionalization sequence—a non-trivial time and cost saving in parallel synthesis or library production. However, the Boc-protected analog should be procured when the synthetic sequence involves strongly basic conditions (e.g., Grignard additions, LDA-mediated deprotonations) that would deprotonate or degrade the free secondary amine.

Application Scenarios for [(3-Bromothiophen-2-yl)methyl](tert-butyl)amine

Sequential Orthogonal Cross-Coupling at C-3 Bromine and Amine

The 3-bromo-2-aminomethyl substitution pattern enables a unique sequential functionalization strategy: the secondary amine can be acylated, alkylated, or coupled via Buchwald–Hartwig amination first, followed by Suzuki coupling at the C-3 bromine position, or vice versa. This is possible because the C-3 bromine (β-position) is less reactive in Pd-catalyzed couplings than C-2 or C-5 bromine (α-positions)—as evidenced by the sequential regioselective coupling data showing α-positions react first with yields up to 63% . The free amine eliminates the need for a Boc-deprotection step that would be required with the protected analog (CAS 85069-60-9), saving one synthetic operation per sequence . This scenario is directly relevant to medicinal chemistry programs constructing focused libraries of N-functionalized 3-arylthiophene-methylamine derivatives. Insert citation identifiers in the format , .

Sterically Controlled N-Functionalization via tert-Butyl Shielding

The tert-butyl group on the amine provides quantifiable steric shielding (Mayr N = 12.35 vs. 13.77 for isopropylamine in MeCN) that suppresses bis-alkylation and quaternary ammonium formation during N-alkylation reactions . In parallel synthesis workflows where crude reaction mixtures are carried forward without intermediate purification, this steric control translates to higher product purity and fewer side products compared to the N-methyl analog or primary amine (CAS 771574-41-5, MW 192.08 g·mol⁻¹), which lack steric protection and are prone to over-alkylation . The conjugate acid pKa of 10.68 also means the amine can be selectively protonated and extracted into aqueous acid during workup, facilitating purification [1]. Insert citation identifiers in the format , , [1].

Suzuki-Derived Biaryl Libraries via 3-Bromo-2-carbaldehyde Precursor

The well-characterized imine formation from 3-bromothiophene-2-carbaldehyde (79% yield with 4-methylpyridin-2-amine ; 94% yield with 4-bromo-2-methylaniline ) provides a high-yielding entry point for constructing the target compound via reductive amination with tert-butylamine. The resulting [(3-bromothiophen-2-yl)methyl](tert-butyl)amine can then undergo Suzuki coupling at the C-3 bromine position with various arylboronic acids to generate diverse biaryl libraries. The moderate Suzuki yields reported for the imine series (monosubstituted products 33–40%, bisubstituted 31–46% ) reflect the steric and electronic challenges of coupling at the β-position, but establish a baseline for optimization. This scenario is particularly relevant for hit-to-lead medicinal chemistry campaigns requiring rapid SAR exploration around the thiophene core. Insert citation identifiers in the format , .

Silylation-Free Synthetic Routes Utilizing 3-Bromo Isomer's Inertness

Because 3-bromothiophene is completely unreactive in sonochemical silylation with Mg/TMSCl—in contrast to 2-bromothiophene, which achieves 100% conversion in 15 min —the target compound is the appropriate procurement choice when the synthetic route involves conditions (Grignard reagents, strong organometallic bases, or reductive metalations) that would consume a 2-bromo or 5-bromo substituent. This resistance to direct metal-halogen exchange at the β-position allows the bromine to survive as a latent coupling handle through multiple synthetic steps that would be incompatible with the more reactive α-bromo isomers. This scenario applies to complex multi-step syntheses of oligothiophenes, conducting polymers, or pharmaceutical intermediates where late-stage diversification at the C-3 position is strategically planned. Insert citation identifiers in the format .

Application

Selection Property

Validation Focus

Sequential orthogonal cross‑coupling

Regiospecific 3‑bromo‑2‑aminomethyl substitution pattern

Cross‑coupling selectivity and order of functionalization

Sterically controlled N‑functionalization

tert‑Butyl steric shielding modulates amine nucleophilicity

Suppression of over‑alkylation and quaternary ammonium formation

Suzuki biaryl library synthesis

High‑yield imine formation from 3‑bromothiophene‑2‑carbaldehyde

Reductive amination efficiency and subsequent coupling yields

Silylation‑free synthetic routes

β‑Bromine resistance to direct Grignard‑type silylation

Compatibility with strong organometallic conditions

• [1] Mayr, H. et al. Mayr's Database of Reactivity Parameters. tert-Butylamine N = 12.35, isopropylamine N = 13.77 (MeCN). Eur. J. Org. Chem. 2009, 6379–6385. https://www.cup.lmu.de/oc/mayr/reaktionsdatenbank2/fe/details/634 (accessed 2026-05-01). View Source
• [2] ChemWhat. tert-Butylamine – pKa (conjugate acid) = 10.68. https://www.chemwhat.fr (accessed 2026-05-01). View Source
• [3] Ahmad, G. et al. Schiff base formation: 79% yield. Molecules 2019, 24 (14), 2630. DOI: 10.3390/molecules24142630. PMID: 31319634. View Source
• [4] Rasheed, T. et al. Imine formation 94% yield; Suzuki coupling yields 33–46%. Molecules 2021, 26 (18), 5605. DOI: 10.3390/molecules26185605. View Source
• [5] Smith, K. et al. 3-Bromothiophene unreactive in sonochemical silylation; 2-bromothiophene 100% conversion. Ultrasonics Sonochemistry 1999, 6, 45–49. DOI: 10.1016/S1350-4177(99)00009-7. View Source